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Introduction
Diisononyl phthalate (DINP) is a high-production-volume chemical primarily used as a

plasticizer in polyvinyl chloride (PVC) and other polymers. Unlike simpler phthalates, DINP is

not a single chemical entity but rather a complex mixture of branched-chain C9 alkyl esters of

1,2-benzenedicarboxylic acid. This isomeric complexity presents unique challenges for its

analysis and toxicological assessment. This technical guide provides an in-depth exploration of

the structure of DINP and its various isomers, supported by quantitative data, detailed

experimental protocols, and visual representations of its chemical structures and biological

interactions.

Chemical Structure and Isomers of Diisononyl
Phthalate
DINP is synthesized by the esterification of phthalic anhydride with a mixture of isomeric

isononyl alcohols. The composition of the final DINP product, and therefore the distribution of

its isomers, is dependent on the manufacturing process of the isononyl alcohol precursor. Two

common commercial grades of DINP are available, distinguished by their Chemical Abstracts

Service (CAS) numbers: 68515-48-0 and 28553-12-0. These grades differ in the specific blend

of C8, C9, and C10 branched-chain alcohols used in their production.[1]
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The primary isononyl alcohol isomers that form the alkyl side chains of DINP include various

methyl-substituted octanols and dimethyl-substituted heptanols. A significant component in

many commercial DINP mixtures is derived from 4-methyloctanol. The general structure of a

diisononyl phthalate molecule consists of a central benzene ring with two ester groups at

adjacent positions, each connected to a branched nine-carbon alkyl chain.

Below are the generalized structures of the phthalate backbone and examples of the major

isononyl alcohol precursors that contribute to the isomeric mixture of DINP.

Caption: Phthalic anhydride and major isononyl alcohol precursors.

The esterification of phthalic anhydride with these alcohols results in a complex mixture of

diisononyl phthalate isomers. The structures below represent some of the major isomers

present in commercial DINP.

Representative Diisononyl Phthalate Isomer Structures

Di(4-methyloctyl) phthalate Di(3,5-dimethylheptyl) phthalate Di(3-ethyl-5-methylheptyl) phthalate

Click to download full resolution via product page

Caption: Structures of major diisononyl phthalate isomers.

Physicochemical Properties
The isomeric nature of DINP results in a range of physicochemical properties rather than single

values. The following table summarizes the key quantitative data for commercial DINP

mixtures.
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Property Value Reference

Molecular Formula (average) C26H42O4 [1]

Molecular Weight (average) 418.6 g/mol [1]

Appearance Oily, colorless liquid

Boiling Point >250 °C at 101.3 kPa

Melting Point Approx. -48 °C

Density 0.972 - 0.976 g/cm³ at 20 °C

Water Solubility < 1 µg/L at 25 °C

log Kow (Octanol-Water

Partition Coefficient)
> 8

Vapor Pressure < 1.1 x 10⁻⁷ kPa at 20 °C

Experimental Protocols
Synthesis of Diisononyl Phthalate
The industrial synthesis of DINP is achieved through the direct esterification of phthalic

anhydride with isononyl alcohol. The following protocol is a representative laboratory-scale

synthesis.

Materials and Equipment:

Phthalic anhydride

Isononyl alcohol (isomer mixture)

Catalyst (e.g., sulfuric acid or p-toluenesulfonic acid)

Toluene (for azeotropic removal of water)

5% Sodium carbonate solution

Anhydrous magnesium sulfate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17055785/
https://pubmed.ncbi.nlm.nih.gov/17055785/
https://www.benchchem.com/product/b122871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Round-bottom flask with a heating mantle and magnetic stirrer

Dean-Stark apparatus

Condenser

Separatory funnel

Rotary evaporator

Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, Dean-Stark

apparatus, and condenser, combine phthalic anhydride and a molar excess of isononyl

alcohol. Add toluene to the flask.

Catalyst Addition: Slowly add the acid catalyst to the reaction mixture while stirring.

Esterification: Heat the mixture to reflux. The water produced during the reaction will be

collected in the Dean-Stark trap.

Reaction Monitoring: Monitor the progress of the reaction by measuring the amount of water

collected. The reaction is considered complete when the theoretical amount of water has

been collected.

Neutralization: Cool the reaction mixture and transfer it to a separatory funnel. Wash the

organic layer with a 5% sodium carbonate solution to neutralize the acid catalyst, followed by

several washes with deionized water until the aqueous layer is neutral.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the toluene and any unreacted isononyl alcohol using a rotary evaporator.

Purification: The crude DINP can be further purified by vacuum distillation to remove any

remaining impurities.

Analysis of Diisononyl Phthalate Isomers by Gas
Chromatography-Mass Spectrometry (GC-MS)
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Due to the complexity of the isomer mixture, GC-MS is the preferred method for the analysis of

DINP. The following is a general protocol for the separation and identification of DINP isomers.

Instrumentation:

Gas chromatograph with a mass selective detector (GC-MS)

Capillary column suitable for phthalate analysis (e.g., 5% phenyl-methylpolysiloxane)

Sample Preparation:

Extraction: Dissolve the sample containing DINP in a suitable solvent such as

dichloromethane or hexane. For solid samples (e.g., PVC), solvent extraction may be

required.

Dilution: Dilute the extract to an appropriate concentration for GC-MS analysis.

GC-MS Parameters:

Injector Temperature: 280 °C

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow rate

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute

Ramp: 15 °C/minute to 320 °C

Final hold: 320 °C for 10 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV
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Scan Range: m/z 50-500

Data Analysis: The identification of DINP isomers is challenging due to the co-elution of many

isomers and the similarity of their mass spectra. The characteristic fragment ion for most

phthalates is m/z 149. The molecular ion cluster can be used to confirm the presence of C9

esters. Isomer-specific quantification is difficult and often, the total DINP concentration is

reported as the sum of all integrated isomer peaks.

Biological Interactions: The NF-κB Signaling
Pathway
Diisononyl phthalate has been shown to interact with various biological pathways. One

notable interaction is its effect on the Nuclear Factor-kappa B (NF-κB) signaling pathway, which

plays a crucial role in inflammation and immune responses. Exposure to DINP has been linked

to the exacerbation of allergic dermatitis through the activation of the NF-κB pathway.

The following diagram illustrates the canonical NF-κB signaling pathway and indicates the

potential point of influence by DINP.
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Caption: The NF-κB signaling pathway and potential influence of DINP.

Experimental and Analytical Workflow
The following diagram outlines a logical workflow for the synthesis, purification, and analysis of

diisononyl phthalate, as detailed in the experimental protocols.
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Caption: Experimental workflow for DINP synthesis and analysis.
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Conclusion
Diisononyl phthalate is a complex isomeric mixture whose physicochemical and toxicological

properties are a function of its specific composition. Understanding the structure of its major

isomers is crucial for accurate analytical characterization and for elucidating its biological

activities. The protocols and data presented in this guide provide a foundational resource for

researchers working with this important industrial chemical. Further research is needed to fully

characterize all isomers present in commercial mixtures and to understand their individual

contributions to the overall toxicological profile of DINP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b122871?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

